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Compound of Interest

Compound Name: Choline sulfate

Cat. No.: B1204593

Disclaimer: No comprehensive Safety Data Sheet (SDS) specifically for choline sulfate with
detailed disposal procedures has been identified. The following guidance is based on available
information for choline O-sulfate and general best practices for the disposal of non-hazardous
laboratory chemical waste. Researchers, scientists, and drug development professionals must
consult with their institution's Environmental Health and Safety (EHS) department and a
certified waste disposal provider to ensure full compliance with all applicable federal, state, and
local regulations.

Immediate Safety and Logistical Information

While choline sulfate is not classified as a hazardous substance under the Globally
Harmonized System (GHS), prudent handling is essential to maintain a safe laboratory
environment. Unused or expired choline sulfate should be managed as chemical waste and
disposed of through a licensed contractor. The product is not considered harmful to aquatic
organisms or to cause long-term adverse effects in the environment.[1]

Personal Protective Equipment (PPE)

When handling choline sulfate for disposal, the following PPE is recommended:
o Eye Protection: Wear tightly fitting safety goggles or a face shield.

e Hand Protection: Use impermeable chemical-resistant gloves.
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o Body Protection: Wear a lab coat or other appropriate protective clothing to prevent skin
exposure.

» Respiratory Protection: If there is a risk of dust or aerosol formation, use a NIOSH-certified
respirator.

Storage of Waste Choline Sulfate

Proper storage of waste choline sulfate is crucial to prevent accidental release and ensure
safe collection.

Store in a cool, dry, and well-ventilated area.

Keep waste in a tightly closed and clearly labeled container.

Avoid contact with strong oxidizing agents, strong acids, and strong bases.

Designate a specific "Satellite Accumulation Area" for chemical waste storage.

Quantitative Data

Due to the limited availability of a comprehensive SDS for choline sulfate, the following table
includes data for Choline O-Sulfate where available, supplemented with data for the related
compound Choline Chloride for reference. This data is intended for informational purposes and
should be used with caution.
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Choline Chloride (for

Property Choline O-Sulfate
reference)
Molecular Formula CsH13NO4S CsH14CINO
Molecular Weight 183.23 g/mol [2] 139.62 g/mol
Appearance Data not available White crystalline powder
Solubility Data not available Soluble in water
Oral LD50 (Rat) Data not available 3400 mg/kg[3]
) o Not considered harmful to EC50 (Daphnia magna, 48h):

Aquatic Toxicity ] ]

aquatic organisms[1] > 320 mg/L[4]
Persistence/Degradability Data not available Readily biodegradable

Step-by-Step Disposal Protocol

The recommended approach for the disposal of choline sulfate is to manage it as a non-
hazardous chemical waste. This ensures the highest level of safety and environmental
protection in the absence of specific hazard information.

» Waste Identification and Segregation:

o lIdentify the waste stream: Determine if the waste is solid choline sulfate, a solution
containing choline sulfate, or contaminated labware (e.g., empty containers, gloves,
weighing boats).

o Segregate from hazardous waste: It is critical to keep choline sulfate waste separate
from hazardous waste streams to avoid cross-contamination and ensure proper disposal
procedures are followed. Do not mix with other chemical wastes.

e Containerization:

o Solid Waste: Place solid choline sulfate waste in a clearly labeled, sealable container.
The original container is suitable for the disposal of unused product.
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o Aqueous Solutions: Collect solutions containing choline sulfate in a sealable, non-
reactive container (e.g., high-density polyethylene). While not considered harmful to
aguatic life, direct discharge to drains should be avoided.[1]

o Contaminated Labware: Items such as gloves, weighing paper, and empty containers that
have come into contact with choline sulfate should be placed in a designated solid waste
container.

e Labeling:
o Clearly label the waste container with "Choline Sulfate Waste (Non-Hazardous)".
o Indicate the contents (e.g., solid, agueous solution with concentration).

o Include the date of waste accumulation and the name of the generating laboratory or
researcher. Proper labeling is essential for waste management personnel.

e Collection and Disposal:

o Arrange for the collection of the waste by a licensed and certified hazardous waste
disposal company.[1] Your institution's EHS department can provide guidance on
approved vendors and procedures.

o Do not dispose of choline sulfate in the regular trash or pour it down the drain unless
explicitly permitted by your institution's EHS department and local regulations.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of choline
sulfate.
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Caption: Disposal workflow for Choline Sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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